ethyl 4-(2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C22H19N5O5/c1-2-31-21(29)15-8-10-16(11-9-15)24-18(28)14-27-22(30)26-13-12-23-20(19(26)25-27)32-17-6-4-3-5-7-17/h3-13H,2,14H2,1H3,(H,24,28)
• InChI Key: TYXKDSIALPEQGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4
• Molecular Formula: C22H19N5O5
• Molecular Weight: 433.4 g/mol

Description

The compound “ethyl 4-(2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamido)benzoate” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. Triazole compounds are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of triazole compounds has attracted much attention due to their importance in pharmaceutical chemistry. The synthesis method of 1,2,4-triazole mainly uses amidine, amide, amidine hydrazone, aryl diazonium salt, and hydrazone as nitrogen sources. Over the past few years, there has been excellent progress in copper-catalyzed cross-couplings in the synthesis methods of 1,2,3/1,2,4-triazole with inexpensive, low toxic, and good functional tolerance.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a triazole ring as one of its core structures. Triazole rings can form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Chemical Reactions Analysis

Triazole compounds have important applications in pharmaceutical chemistry. They can be synthesized using various nitrogen sources and have been developed to a lesser extent. The focus of research has been on the synthesis of 1,2,3 and 1,2,4-triazole systems by means of classical and “green chemistry” conditions involving ultrasound chemistry and mechanochemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazole compounds can vary widely depending on their specific structure and substituents. Some triazole compounds have been found to exhibit excellent insensitivity toward external stimuli and very good calculated detonation performance.

Scientific Research Applications

Poly-Substituted Furans Synthesis

• Researchers have explored the use of this compound in the Ru(II)-catalyzed synthesis of poly-substituted furans. The oxidative annulation reaction of ethyl 3-oxo-3-phenylpropanoates with internal alkynes proceeds efficiently in the presence of a Ru(II) catalyst, a copper oxidant, and an additive (such as AgSbF6). .

Energetic Materials

• Ethyl 4-(2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamido)benzoate has been investigated for its potential as an energetic material. Two series of [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based energetic compounds were synthesized effectively using this compound as a starting point. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and triazolothiadiazine derivatives, have been reported to interact with a broad range of targets . These targets include various enzymes (carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase), receptors, and other cellular components, contributing to their diverse pharmacological activities .

Mode of Action

Based on its structural similarity to other heterocyclic compounds, it can be hypothesized that it may interact with its targets through hydrogen bond accepting and donating characteristics . This allows the compound to make specific interactions with different target receptors, potentially altering their function .

Biochemical Pathways

Compounds with similar structures have been reported to influence a variety of biochemical pathways, leading to their diverse pharmacological activities .

Pharmacokinetics

The pharmacokinetic properties of similar compounds have been studied . In silico pharmacokinetic and molecular modeling studies can provide valuable insights into the ADME properties of these compounds .

Result of Action

Compounds with similar structures have been reported to exhibit a range of biological activities, including antimicrobial, anticancer, anti-inflammatory, antioxidant, and antiviral activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .

Future Directions

Given the importance of the triazole scaffold, its synthesis has attracted much attention. Future research directions may include the development of efficient environmentally safe methods for the synthesis of biologically active compounds. Additionally, the design of next-generation fused ring energetic materials for different applications as an alternating kind or site of the substituent group(s) could be a potential future direction.